Cas no 1019115-45-7 (N-(2-Bromobenzo[d]thiazol-6-yl)acetamide)

• Product Name: N-(2-Bromobenzo[d]thiazol-6-yl)acetamide
• CAS No: 1019115-45-7
• MF: C₉H₇BrN₂OS
• MW: 271.133679628372
• CID: 4816705
• Update Time: 2025-08-03

N-(2-Bromobenzo[d]thiazol-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromobenzo[d]thiazol-6-yl)acetamide

• Inchi： 1S/C9H7BrN2OS/c1-5(13)11-6-2-3-7-8(4-6)14-9(10)12-7/h2-4H,1H3,(H,11,13)
• InChI Key： YCTZWIATSOVTTE-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2S1)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3
• Topological Polar Surface Area: 70.2

Additional information on N-(2-Bromobenzo[d]thiazol-6-yl)acetamide

Recent Advances in the Study of N-(2-Bromobenzo[d]thiazol-6-yl)acetamide (CAS: 1019115-45-7)

N-(2-Bromobenzo[d]thiazol-6-yl)acetamide (CAS: 1019115-45-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its brominated benzothiazole core, has been the subject of various studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and structural optimization of N-(2-Bromobenzo[d]thiazol-6-yl)acetamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to introduce various functional groups to the benzothiazole scaffold. These modifications have led to the development of derivatives with improved bioavailability and target specificity. Notably, the bromine atom at the 2-position has been identified as a critical moiety for mediating interactions with biological targets, such as enzymes and receptors involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated the compound's potential as a lead molecule for the treatment of various diseases. For instance, N-(2-Bromobenzo[d]thiazol-6-yl)acetamide has shown promising activity against cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway and inhibits key signaling proteins involved in cell proliferation. Additionally, its anti-inflammatory properties have been explored, with results indicating significant suppression of pro-inflammatory cytokines in animal models of chronic inflammation.

The pharmacokinetic profile of N-(2-Bromobenzo[d]thiazol-6-yl)acetamide has also been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have revealed favorable characteristics, such as moderate plasma protein binding and good metabolic stability. These findings support its potential as a viable candidate for further preclinical development. However, challenges related to its solubility and oral bioavailability remain areas of active investigation, with researchers exploring formulation strategies to address these limitations.

Beyond its therapeutic applications, N-(2-Bromobenzo[d]thiazol-6-yl)acetamide has been utilized as a versatile building block in the synthesis of more complex molecules. Its reactivity and compatibility with various synthetic methodologies make it a valuable tool for medicinal chemists. Recent publications have highlighted its use in the construction of heterocyclic compounds with diverse biological activities, further underscoring its importance in drug discovery.

In conclusion, N-(2-Bromobenzo[d]thiazol-6-yl)acetamide (CAS: 1019115-45-7) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical research. Ongoing studies continue to unravel its potential, paving the way for the development of novel therapeutics. Future research directions may include the exploration of its synergistic effects with existing drugs and the identification of new biological targets. As the field advances, this compound is likely to remain a key player in the quest for innovative treatments for complex diseases.